2-((4-fluorophenyl)sulfonyl)-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C19H18FN3O7S/c1-27-14-8-11(9-15(28-2)17(14)29-3)18-22-23-19(30-18)21-16(24)10-31(25,26)13-6-4-12(20)5-7-13/h4-9H,10H2,1-3H3,(H,21,23,24)
• InChI Key: VXDAAEGMVOJGHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN=C(O2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O7S
• Molecular Weight: 451.4 g/mol
• CAS No.: 895471-36-0

Description

This compound features a 1,3,4-oxadiazole core substituted with a 3,4,5-trimethoxyphenyl group at position 5 and an acetamide moiety modified by a 4-fluorophenylsulfonyl group. The trimethoxyphenyl moiety is a common pharmacophore in antitumor agents, likely due to its ability to mimic colchicine’s tubulin-binding properties .

Comparison with Similar Compounds

Substituent Effects on the Acetamide Side Chain

The 4-fluorophenylsulfonyl group distinguishes this compound from analogs with other substituents:

• N-(4-Chlorophenyl)-2-[(3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinon-2-yl)thio]acetamide (7): Exhibited superior growth inhibition (MGI% = 47%) compared to the 4-fluorophenyl analog (MGI% = 7%) in tumor cell lines, suggesting chloro-substituents may enhance activity via hydrophobic interactions .
• CDD-934506 (2-((5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)sulfanyl)-N-(4-nitrophenyl)acetamide): Replaces the sulfonyl group with a sulfanyl linker and introduces a nitrophenyl group.

Table 1: Substituent Effects on Antitumor Activity

Compound	Substituent	IC50/GI50/MGI%	Reference
Target Compound	4-Fluorophenylsulfonyl	Data not provided	-
Compound 7	4-Chlorophenyl	MGI% = 47%
Compound 8u	4-Chlorophenylacryloyl	IC50 = 564.10 [M − H]−
CDD-934506	4-Nitrophenylsulfanyl	Not reported

Role of the 3,4,5-Trimethoxyphenyl Group

The 3,4,5-trimethoxyphenyl group is critical for tubulin polymerization inhibition, as seen in analogs like 2-[(3-phenethyl-4(3H)-quinazolinon-2-yl)thio]-N-(3,4,5-trimethoxyphenyl)acetamide (C), which showed GI50 = 3.16 µM against leukemia cells, outperforming 5-fluorouracil (GI50 = 18.60 µM) . The target compound retains this moiety, suggesting a shared mechanism of action.

Table 2: Impact of 3,4,5-Trimethoxyphenyl on Antitumor Activity

Compound	Core Structure	GI50 (µM)	Reference
Compound C	Quinazolinone-thio	3.16
Target Compound	Oxadiazole-sulfonyl	Not reported	-
5-Fluorouracil	Pyrimidine	18.60

Sulfonyl vs. Sulfanyl Linkers

Replacing the sulfonyl group with a sulfanyl linker (e.g., in N-(3-methoxyphenyl)-2-{[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide) alters electronic properties. However, sulfanyl-linked compounds in showed broad-spectrum antimicrobial activity, indicating divergent biological applications.

Table 3: Linker Comparison

Compound	Linker Type	Biological Activity	Reference
Target Compound	Sulfonyl	Antitumor (assumed)	-
Compound	Sulfanyl	Antimicrobial

Key Research Findings and Contradictions

• Chloro vs. Fluoro Substituents : highlights that 4-chlorophenyl analogs (e.g., Compound 7) outperform 4-fluorophenyl derivatives in tumor growth inhibition, contradicting assumptions about fluorine’s beneficial effects .
• Synthetic Flexibility : Modifications at the acetamide side chain (e.g., piperidinyl, sulfamoylbenzyl in ) demonstrate tunable activity but require empirical validation .